(2-Nitroethyl)benzene
(2-Nitroethyl)benzene
(2-Nitroethyl)benzene is a natural product found in Aniba canelilla and Uvariopsis tripetala with data available.
Brand Name:
Vulcanchem
CAS No.:
6125-24-2
VCID:
VC20785189
InChI:
InChI=1S/C8H9NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
SMILES:
C1=CC=C(C=C1)CC[N+](=O)[O-]
Molecular Formula:
C8H9NO2
Molecular Weight:
151.16 g/mol
(2-Nitroethyl)benzene
CAS No.: 6125-24-2
Cat. No.: VC20785189
Molecular Formula: C8H9NO2
Molecular Weight: 151.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (2-Nitroethyl)benzene is a natural product found in Aniba canelilla and Uvariopsis tripetala with data available. |
|---|---|
| CAS No. | 6125-24-2 |
| Molecular Formula | C8H9NO2 |
| Molecular Weight | 151.16 g/mol |
| IUPAC Name | 2-nitroethylbenzene |
| Standard InChI | InChI=1S/C8H9NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2 |
| Standard InChI Key | XAWCLWKTUKMCMO-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)CC[N+](=O)[O-] |
| Boiling Point | 250.0 °C |
| Melting Point | -23.0 °C |
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